Cas no 32919-04-3 (Acetic acid,2,2,2-tribromo-, phenylmethyl ester)

• Product Name: Acetic acid,2,2,2-tribromo-, phenylmethyl ester
• CAS No: 32919-04-3
• MF: C₉H₇Br₃O₂
• MW: 386.862680673599
• CID: 310298
• PubChem ID: 118362
• Update Time: 2025-04-19

Acetic acid,2,2,2-tribromo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-tribromo-, phenylmethyl ester
• Benzyl tribromoacetate
• benzyl 2,2,2-tribromoacetate
• 32919-04-3
• Q27236696
• UNII-0F2DAV734D
• EINECS 251-297-0
• DTXSID80186573
• SCHEMBL9579513
• NS00029384
• 0F2DAV734D

• Inchi： 1S/C9H7Br3O2/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： JYMUNLHUZAPKLC-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC1C=CC=CC=1)(Br)Br

Computed Properties

• Exact Mass: 383.79951
• Monoisotopic Mass: 383.8
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 2.127
• Boiling Point: 335.7°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.638
• PSA: 26.3